Cas no 2549015-96-3 (6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine)

• Product Name: 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine
• CAS No: 2549015-96-3
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5312990
• PubChem ID: 154582958
• Update Time: 2025-10-18

6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine
• 2549015-96-3
• F6755-4675
• AKOS040725033
• 6-Ethyl-N-methyl-N-[(tetrahydro-2H-pyran-2-yl)methyl]-4-pyrimidinamine

• Inchi： 1S/C13H21N3O/c1-3-11-8-13(15-10-14-11)16(2)9-12-6-4-5-7-17-12/h8,10,12H,3-7,9H2,1-2H3
• InChI Key： WIRHZTADJODBLH-UHFFFAOYSA-N
• SMILES： C1=NC(CC)=CC(N(C)CC2OCCCC2)=N1

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 385.1±27.0 °C(Predicted)
• pka: 6.32±0.10(Predicted)

Additional information on 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine

Introduction to 6-Ethyl-N-Methyl-N-[(Oxan-2-yl)Methyl]Pyrimidin-4-Amine (CAS No. 2549015-96-3)

6-Ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine (CAS No. 2549015-96-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional groups, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine is defined by its pyrimidine ring, which is a fundamental component in many biologically active molecules. The presence of an ethyl group at the 6-position and a methyl group at the 4-position, along with the (oxan-2-yl)methyl substituent, imparts unique properties to this compound. The oxan ring, also known as a tetrahydrofuran ring, is a common structural motif in natural products and synthetic compounds due to its stability and ability to form hydrogen bonds.

The synthesis of 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine typically involves several steps. One common approach is to start with a suitable pyrimidine derivative and introduce the desired functional groups through selective reactions. For instance, the ethylation of the pyrimidine ring can be achieved using an alkyl halide in the presence of a base. The subsequent introduction of the (oxan-2-yl)methyl group can be accomplished through nucleophilic substitution or coupling reactions. The final step involves the methylation of the amine group to complete the synthesis.

Recent studies have explored the biological activities of 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine. One notable area of research is its potential as an antiviral agent. In vitro studies have shown that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell processes.

In addition to its antiviral properties, 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-amine has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-ethyl-N-methyl-N-[(oxan-2-yl)methyl]pyrimidin-4-am ine have also been studied to assess its suitability for therapeutic use. Initial findings indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-Ethyl-N-Methyl-N-[(Oxan--2-y)Methy]Pyrimidin-4-Amine. Early results from Phase I trials have shown promising outcomes with no major adverse effects reported. These trials are expected to provide valuable insights into the compound's pharmacological profile and pave the way for more advanced clinical studies.

In conclusion, 6-Ethyl-N-Methyl-N-[(Oxan--2-y)Methy]Pyrimidin-4-Amine (CAS No. 2549015--96<>-3) represents a promising molecule with diverse biological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments.